(4-Phenylmethoxyphenyl)-pyrrolidin-1-ylmethanone

• IUPAC Name: (4-phenylmethoxyphenyl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C18H19NO2/c20-18(19-12-4-5-13-19)16-8-10-17(11-9-16)21-14-15-6-2-1-3-7-15/h1-3,6-11H,4-5,12-14H2
• InChI Key: KIQWKIPRYXFUQN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol

Description

(4-Phenylmethoxyphenyl)-pyrrolidin-1-ylmethanone is a chemical compound with the molecular formula C20H27NO3 It is characterized by the presence of a pyrrolidine ring attached to a methanone group, which is further connected to a phenylmethoxyphenyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Phenylmethoxyphenyl)-pyrrolidin-1-ylmethanone typically involves the reaction of 4-phenylmethoxybenzaldehyde with pyrrolidine in the presence of a suitable catalyst. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction. The product is then purified using standard techniques such as recrystallization or chromatography.

Industrial Production Methods

Industrial production of this compound may involve more scalable and efficient methods, such as continuous flow synthesis. This approach allows for better control over reaction conditions and can lead to higher yields and purity. Additionally, the use of automated systems can reduce the need for manual intervention and improve safety.

Chemical Reactions Analysis

Types of Reactions

(4-Phenylmethoxyphenyl)-pyrrolidin-1-ylmethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the methanone group to an alcohol.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like bromine (Br2) or nitric acid (HNO3) can be used for halogenation or nitration reactions, respectively.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

Chemistry

In chemistry, (4-Phenylmethoxyphenyl)-pyrrolidin-1-ylmethanone is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of various chemical transformations and the development of new synthetic methodologies.

Biology

In biological research, this compound can be used to study the interactions between small molecules and biological targets. Its structural features make it a valuable tool for probing the mechanisms of enzyme inhibition and receptor binding.

Medicine

In medicinal chemistry, this compound is investigated for its potential therapeutic properties. It may serve as a lead compound for the development of new drugs targeting specific diseases or conditions.

Industry

In the industrial sector, this compound can be used in the production of advanced materials, such as polymers and coatings. Its chemical properties make it suitable for applications requiring high stability and performance.

Mechanism of Action

The mechanism of action of (4-Phenylmethoxyphenyl)-pyrrolidin-1-ylmethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrrolidine ring and phenylmethoxyphenyl moiety contribute to its binding affinity and selectivity. The compound may inhibit enzyme activity or modulate receptor signaling pathways, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

(4-Phenylmethoxyphenyl)-piperidin-4-ylmethanone: Similar structure but with a piperidine ring instead of a pyrrolidine ring.

4-Benzyloxyphenylacetic acid: Contains a benzyloxyphenyl group but lacks the pyrrolidine ring.

m-Aryloxy phenols: Phenol derivatives with aryloxy groups, used in various applications.

Uniqueness

(4-Phenylmethoxyphenyl)-pyrrolidin-1-ylmethanone is unique due to the presence of both the pyrrolidine ring and the phenylmethoxyphenyl moiety. This combination imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications.